Cas no 28712-89-2 (8-Quinolinesulfonicacid, 5,7-dichloro-)
28712-89-2 structure
Product Name:8-Quinolinesulfonicacid, 5,7-dichloro-
CAS No:28712-89-2
MF:C9H5Cl2NO3S
MW:278.111899137497
CID:239868
PubChem ID:45123356
Update Time:2025-04-19
8-Quinolinesulfonicacid, 5,7-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinesulfonicacid, 5,7-dichloro-
- 5,7-dichloroquinoline-8-sulfonic acid
- 28712-89-2
- 8-quinolinesulfonic acid,5,7-dichloro-
- DTXSID20669431
-
- Inchi: 1S/C9H5Cl2NO3S/c10-6-4-7(11)9(16(13,14)15)8-5(6)2-1-3-12-8/h1-4H,(H,13,14,15)
- InChI Key: FQJHPFTTWASVMD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2=CC=CN=C2C=1S(=O)(=O)O)Cl
Computed Properties
- Exact Mass: 276.93685
- Monoisotopic Mass: 276.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 67.26
8-Quinolinesulfonicacid, 5,7-dichloro- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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